Cas no 1803611-31-5 (2-(Trifluoromethyl)oxan-4-one)

• Product Name: 2-(Trifluoromethyl)oxan-4-one
• CAS No: 1803611-31-5
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• MDL: MFCD28505690
• CID: 4705503
• PubChem ID: 69559593
• Update Time: 2025-05-23

2-(Trifluoromethyl)oxan-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)oxan-4-one
• 2-(Trifluoromethyl)oxan-4-one

• MDL： MFCD28505690
• Inchi： 1S/C6H7F3O2/c7-6(8,9)5-3-4(10)1-2-11-5/h5H,1-3H2
• InChI Key： OQLYSQBILYSDQN-UHFFFAOYSA-N
• SMILES： FC(C1CC(CCO1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 164
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(Trifluoromethyl)oxan-4-one

Recent Advances in the Application of 2-(Trifluoromethyl)oxan-4-one (CAS: 1803611-31-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(Trifluoromethyl)oxan-4-one (CAS: 1803611-31-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This heterocyclic scaffold, featuring a trifluoromethyl group, has garnered significant attention due to its unique physicochemical properties and potential applications in drug discovery. Recent studies have explored its utility as a building block for the development of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 2-(Trifluoromethyl)oxan-4-one derivatives as potent inhibitors of cytochrome P450 enzymes, which play crucial roles in drug metabolism. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's scaffold, resulting in derivatives with improved selectivity and pharmacokinetic properties. The incorporation of the trifluoromethyl group was found to significantly enhance metabolic stability while maintaining target affinity.

In parallel research, scientists have investigated the application of 2-(Trifluoromethyl)oxan-4-one in the synthesis of fluorinated analogs of natural products. The compound's ability to serve as a versatile synthon has enabled the creation of structurally diverse libraries for high-throughput screening. A recent patent application (WO2023056789) describes novel synthetic routes to access enantiomerically pure forms of this building block, addressing previous challenges in stereoselective synthesis.

The pharmacological potential of 2-(Trifluoromethyl)oxan-4-one derivatives has been further highlighted in recent preclinical studies targeting inflammatory pathways. Researchers have reported promising activity against NF-κB signaling, with several analogs showing sub-micromolar IC50 values in cellular assays. These findings suggest potential applications in the development of anti-inflammatory therapeutics, particularly for chronic inflammatory conditions where current treatments show limited efficacy.

From a chemical biology perspective, the compound has proven valuable as a molecular probe for studying protein-ligand interactions. The trifluoromethyl group serves as an effective NMR and mass spectrometry tag, facilitating the characterization of binding events. Recent work published in ACS Chemical Biology utilized 19F-NMR to investigate the compound's interaction with therapeutic targets, providing insights into binding kinetics and molecular recognition patterns.

Looking forward, the unique properties of 2-(Trifluoromethyl)oxan-4-one position it as a promising candidate for further drug development efforts. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. The compound's synthetic accessibility and favorable physicochemical profile suggest it will continue to play an important role in medicinal chemistry innovation in the coming years.